Cas no 5418-93-9 (6-chloro-1H-1,3-benzodiazol-2-amine)

6-chloro-1H-1,3-benzodiazol-2-amine structure
5418-93-9 structure
Product Name:6-chloro-1H-1,3-benzodiazol-2-amine
CAS No:5418-93-9
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD08234599
CID:371834
PubChem ID:21527
Update Time:2025-09-19

6-chloro-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-chlorobenzimidazole
    • 1H-Benzimidazol-2-amine,6-chloro-
    • 5-Chloro-1H-benzimidazol-2-amine
    • 5-CHLORO-1H-BENZOIMIDAZOL-2-YLAMINE
    • 6-chloro-1H-Benzimidazol-2-amine
    • 6-chloro-1H-1,3-benzodiazol-2-amine
    • NSC 10545
    • MFCD00749332
    • EN300-155180
    • HMS3080J07
    • 2-aminobenzimidazole deriv., 4
    • 5-Chloro-2-aminobenzimidazole
    • (5-chloro-1H-benzoimidazol-2-yl)-amine
    • SCHEMBL216615
    • Benzimidazole, 2-amino-6-chloro-
    • SR-01000396932-1
    • 5-chloro-3aH-benzimidazol-2-amine
    • AKOS025244158
    • Oprea1_834530
    • 5418-93-9
    • 6-chloro-1H-benzo[d]imidazol-2-amine
    • 2-Amino-5-chloro-1H-benzimidazole
    • 1H-Benzimidazol-2-amine, 6-chloro-
    • FS-1408
    • SY041922
    • BDBM31794
    • 1H-Benzimidazol-2-amine, 5-chloro-
    • NSC-10545
    • 5-Chloro-1H-benzimidazol-2-ylamine, AldrichCPR
    • Q27467045
    • Oprea1_317702
    • PDOCNPCPPLPXRV-UHFFFAOYSA-N
    • 5-CHLORO-1H-1,3-BENZODIAZOL-2-AMINE
    • FT-0635693
    • BENZIMIDAZOLE, 2-AMINO-5-CHLORO-
    • Atomoxetine EP Impurity A
    • DTXSID1063857
    • MFCD08234599
    • 2amino5chlorobenzimidazole
    • 2-Amino-5-chlorobenzimidazole
    • 3kr1
    • 2amino6chlorobenzimidazole
    • NSC10545
    • AKOS000540719
    • PD129920
    • CHEMBL269158
    • VGD
    • AB07015
    • SR-01000396932
    • CCRIS 4359
    • AKOS015914093
    • AC8852
    • A830021
    • SMR000734645
    • 2-amino-5-chloro-benzimidazole
    • MLS002638147
    • 5-chloro-1H-benzo[d]imidazol-2-amine
    • SDCCGSBI-0658226.P001
    • DB-020490
    • G83814
    • MDL： MFCD08234599
    • Inchi： 1S/C7H6ClN3/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H3,9,10,11)
    • InChI Key： PDOCNPCPPLPXRV-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)NC(N)=N2

Computed Properties

  • Exact Mass: 167.02500
  • Monoisotopic Mass: 167.025025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.7

Experimental Properties

  • Density: 1.3144 (rough estimate)
  • Boiling Point: 402.5 ℃ at 760 mmHg
  • Flash Point: 197.3°C
  • Refractive Index: 1.6010 (estimate)
  • PSA: 54.70000
  • LogP: 2.37970

6-chloro-1H-1,3-benzodiazol-2-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-chloro-1H-1,3-benzodiazol-2-amine Pricemore >>

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